Cas no 35969-62-1 (7-phenyl-5,6-dihydro-1,6-naphthyridin-5-one)

• Product Name: 7-phenyl-5,6-dihydro-1,6-naphthyridin-5-one
• CAS No: 35969-62-1
• MF: C₁₄H₁₀N₂O
• MW: 222.24200296402
• CID: 6593589
• PubChem ID: 14713041
• Update Time: 2025-05-20

7-phenyl-5,6-dihydro-1,6-naphthyridin-5-one Chemical and Physical Properties

Names and Identifiers

• 7-phenyl-5,6-dihydro-1,6-naphthyridin-5-one
• 35969-62-1
• EN300-19070889
• SCHEMBL8602417
• SCHEMBL15775478

• Inchi： 1S/C14H10N2O/c17-14-11-7-4-8-15-13(11)9-12(16-14)10-5-2-1-3-6-10/h1-9H,(H,16,17)
• InChI Key： QMFVMTQQOFNDGX-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=NC=2C=C(C2C=CC=CC=2)N1

Computed Properties

• Exact Mass: 222.079312947g/mol
• Monoisotopic Mass: 222.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 7-phenyl-5,6-dihydro-1,6-naphthyridin-5-one

Introduction to 7-Phenyl-5,6-dihydro-1,6-naphthyridin-5-one (CAS No. 35969-62-1)

7-Phenyl-5,6-dihydro-1,6-naphthyridin-5-one, also known by its CAS number 35969-62-1, is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of naphthyridines, which are heterocyclic compounds with a wide range of biological activities. The unique structure of 7-phenyl-5,6-dihydro-1,6-naphthyridin-5-one makes it a valuable candidate for various therapeutic applications, particularly in the areas of oncology and neurology.

The chemical structure of 7-phenyl-5,6-dihydro-1,6-naphthyridin-5-one consists of a naphthyridine core with a phenyl substituent at the 7-position and a ketone group at the 5-position. This arrangement confers specific pharmacological properties that have been the subject of extensive research. Recent studies have highlighted its potential as an inhibitor of key enzymes involved in cancer progression and neurodegenerative diseases.

In the context of oncology, 7-phenyl-5,6-dihydro-1,6-naphthyridin-5-one has shown promising results in inhibiting the activity of tyrosine kinases, which are crucial enzymes in cell signaling pathways that often become dysregulated in cancer cells. By targeting these kinases, this compound can potentially disrupt the uncontrolled growth and proliferation of cancer cells. Preclinical studies have demonstrated its efficacy against various types of cancer cells, including those derived from breast, lung, and colon cancers.

Beyond its anti-cancer properties, 7-phenyl-5,6-dihydro-1,6-naphthyridin-5-one has also been investigated for its neuroprotective effects. Research has indicated that this compound can modulate the activity of certain neurotransmitter receptors and enzymes involved in neurodegenerative processes. For instance, it has been shown to inhibit the activity of monoamine oxidase (MAO), an enzyme that degrades neurotransmitters such as serotonin and dopamine. This inhibition can help maintain higher levels of these neurotransmitters in the brain, potentially alleviating symptoms associated with conditions like Parkinson's disease and depression.

The pharmacokinetic properties of 7-phenyl-5,6-dihydro-1,6-naphthyridin-5-one have also been studied to ensure its suitability for therapeutic use. It exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it a promising candidate for further development into a drug. Additionally, its low toxicity and minimal side effects in preclinical models suggest that it may be well-tolerated by patients.

To further enhance its therapeutic potential, researchers are exploring various derivatives and analogs of 7-phenyl-5,6-dihydro-1,6-naphthyridin-5-one. These modifications aim to optimize its potency and selectivity while minimizing off-target effects. For example, substituting different functional groups at various positions on the naphthyridine core can lead to compounds with enhanced binding affinity to specific targets or improved metabolic stability.

In conclusion, 7-phenyl-5,6-dihydro-1,6-naphthyridin-5-one (CAS No. 35969-62-1) is a multifaceted compound with significant potential in both oncology and neurology. Its unique chemical structure and biological activities make it an exciting area of research for developing new therapeutic agents. As ongoing studies continue to uncover more about its mechanisms of action and potential applications, this compound is poised to play a crucial role in advancing medical treatments for various diseases.